8-(Diethylamino)-1,3-dimethyl-7-prop-2-enylpurine-2,6-dione

• IUPAC Name: 8-(diethylamino)-1,3-dimethyl-7-prop-2-enylpurine-2,6-dione
• InChI: InChI=1S/C14H21N5O2/c1-6-9-19-10-11(15-13(19)18(7-2)8-3)16(4)14(21)17(5)12(10)20/h6H,1,7-9H2,2-5H3
• InChI Key: PQYZSDSQDJNLDL-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=NC2=C(N1CC=C)C(=O)N(C(=O)N2C)C
• Molecular Formula: C14H21N5O2
• Molecular Weight: 291.35 g/mol

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